Cas no 2137694-29-0 (2-Ethynyl-1,4-diazepane)

2-Ethynyl-1,4-diazepane is a heterocyclic organic compound featuring a seven-membered diazepane ring with an ethynyl substituent at the 2-position. This structure combines the reactivity of an alkyne group with the conformational flexibility of a saturated diazepane scaffold, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound's unique architecture enables its use in click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloadditions (CuAAC), facilitating the synthesis of complex molecular frameworks. Its diazepane core provides enhanced solubility and bioavailability compared to rigid aromatic systems, while the ethynyl group offers a versatile handle for further functionalization. Researchers utilize 2-ethynyl-1,4-diazepane as a building block for developing pharmacologically active compounds, especially in targeting central nervous system disorders due to its potential blood-brain barrier permeability. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly useful for designing novel enzyme inhibitors and receptor modulators.

2-Ethynyl-1,4-diazepane structure

Product Name:2-Ethynyl-1,4-diazepane

CAS No:2137694-29-0

MF:C₇H₁₂N₂

MW:124.183581352234

CID:5298405

Update Time:2025-06-19

2-Ethynyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

- 2-ethynyl-1,4-diazepane
- 1H-1,4-Diazepine, 2-ethynylhexahydro-
- 2-Ethynyl-1,4-diazepane
- Inchi： 1S/C7H12N2/c1-2-7-6-8-4-3-5-9-7/h1,7-9H,3-6H2
- InChI Key： PZNDGXOAKMQOAI-UHFFFAOYSA-N
- SMILES： N1CCCNCC1C#C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 122
XLogP3: -0.4
Topological Polar Surface Area: 24.1

2-Ethynyl-1,4-diazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-787729-0.05g	2-ethynyl-1,4-diazepane	2137694-29-0	95.0%	0.05g	$1912.0	2025-02-22
Enamine	EN300-787729-0.1g	2-ethynyl-1,4-diazepane	2137694-29-0	95.0%	0.1g	$2002.0	2025-02-22
Enamine	EN300-787729-0.25g	2-ethynyl-1,4-diazepane	2137694-29-0	95.0%	0.25g	$2093.0	2025-02-22
Enamine	EN300-787729-0.5g	2-ethynyl-1,4-diazepane	2137694-29-0	95.0%	0.5g	$2185.0	2025-02-22
Enamine	EN300-787729-1.0g	2-ethynyl-1,4-diazepane	2137694-29-0	95.0%	1.0g	$2276.0	2025-02-22
Enamine	EN300-787729-2.5g	2-ethynyl-1,4-diazepane	2137694-29-0	95.0%	2.5g	$4458.0	2025-02-22
Enamine	EN300-787729-5.0g	2-ethynyl-1,4-diazepane	2137694-29-0	95.0%	5.0g	$6597.0	2025-02-22
Enamine	EN300-787729-10.0g	2-ethynyl-1,4-diazepane	2137694-29-0	95.0%	10.0g	$9781.0	2025-02-22